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Compound of Interest

Compound Name:
4-Chloro-5,8-dimethoxy-3-

methylquinoline

CAS No.: 58868-24-9

Cat. No.: B13684327

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: Treat 4-Chloro-5,8-dimethoxy-3-methylquinoline as a

Hazardous Halogenated Organic Waste.

This compound is a chlorinated nitrogen heterocycle.[1] Improper disposal poses significant

environmental risks (aquatic toxicity) and safety hazards (potential mutagenicity/irritation).[1]

Under no circumstances should this material be discharged into municipal sewage systems or

disposed of in general trash.[1]

Disposal Classification:

Waste Stream: Halogenated Organic (Solid or Liquid).[1][2]

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1][3]

RCRA Status: Non-listed (treat as Toxic/Irritant, N.O.S. - Not Otherwise Specified).
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Chemical Hazard Profile & Causality
To ensure safety, you must understand why this protocol is necessary. The 4-chloroquinoline

core renders this molecule reactive toward nucleophiles and potentially persistent in the

environment.[1]

Property Specification Operational Implication

Chemical Class Chlorinated Quinoline

Precursor to toxic thermal

degradation products (NOx,

HCl) if incinerated incorrectly.

[1]

Functional Groups
Chloro (C4), Dimethoxy (C5,

C8), Methyl (C3)

The C4-chlorine atom is labile;

avoid contact with strong

nucleophiles or oxidizers to

prevent uncontrolled

exothermic reactions.

GHS Classification (Analog-

Derived)
Warning

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][4][5][6]

Irrit.). Treat as potential H341

(Suspected Mutagen) due to

quinoline scaffold.[1]

Physical State Solid (Crystalline)
High risk of dust generation

during weighing/transfer.[1]

Scientific Insight: The presence of the halogen (Chlorine) necessitates segregation from non-

halogenated solvents.[1] Mixing halogenated waste with non-halogenated waste significantly

increases disposal costs and complicates the fuel-blending incineration process used by waste

facilities.[1]

Pre-Disposal Handling & Safety
Objective: Isolate the hazard before it enters the waste stream.[1]

Personal Protective Equipment (PPE) Matrix
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Respiratory: NIOSH-approved N95 particulate respirator (solids) or half-mask organic vapor

respirator (solutions).[1]

Dermal: Double-gloving recommended.[1] Inner: Nitrile (4 mil); Outer: Nitrile (8 mil) or

Neoprene.[1]

Ocular: Chemical splash goggles.[1]

Containment Protocol
Quenching (If Reactive): If the compound is in a reaction mixture with active reagents (e.g.,

POCl3, LiAlH4), quench strictly according to the reagent's specific protocol before

designating as waste.

Solubilization: If disposing of pure solid for convenience, dissolve in a minimal amount of

compatible halogenated solvent (e.g., Dichloromethane) only if your facility prefers liquid

waste streams. Otherwise, dispose of as solid waste.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Collection: Place solid material, contaminated weighing boats, and filter papers into a wide-

mouth HDPE (High-Density Polyethylene) jar.[1]

Labeling: Affix a hazardous waste label.

Constituents: "4-Chloro-5,8-dimethoxy-3-methylquinoline, solid debris."[1]

Hazard Check: Toxic, Irritant.[1][3][5][7]

Sealing: Ensure the lid is screw-tight. Do not use parafilm as a primary seal.[1]

Scenario B: Liquid Waste (Mother Liquors, Rinsates)[3]
Segregation: Pour into the Halogenated Organic Solvent carboy.

Critical: Do NOT mix with aqueous acid/base waste streams.[1][8]
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Rinsing: Rinse all glassware (flasks, funnels) with Acetone or Dichloromethane.[1] Add this

rinsate to the same Halogenated Waste container.

Documentation: Log the approximate volume and concentration on the carboy's

accumulation log.

Scenario C: Spill Cleanup
Isolate: Evacuate the immediate area.

PPE: Don full PPE (including respirator).[1]

Absorb:

Solids: Cover with wet paper towels to prevent dust, then scoop into a waste jar.[1]

Liquids: Use vermiculite or sand.[1][2]

Decontaminate: Wipe surface with soap and water; collect wipes as solid hazardous waste.

[1]

Visual Decision Matrix (Workflow)
The following diagram outlines the logical decision tree for disposing of 4-Chloro-5,8-
dimethoxy-3-methylquinoline to ensure compliance and safety.
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Waste Generation:
4-Chloro-5,8-dimethoxy-3-methylquinoline

Determine Physical State

Solid Waste
(Powder, Filter Paper, PPE)

Solid

Liquid Waste
(Reaction Mixture, Rinsate)

Liquid

Wide-Mouth HDPE Jar
Label: 'Toxic Solid, Organic'

Is solvent Halogenated?

Transfer to EHS/Disposal Contractor
Method: High-Temp Incineration

Halogenated Waste Carboy
(Green Label)

Yes (DCM, Chloroform) No (but contains Cl-compound)

Non-Halogenated Carboy
(Only if <2% Halogen content)

Not Recommended

Click to download full resolution via product page
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Caption: Operational decision matrix for segregating and packaging chlorinated quinoline

waste streams.

Regulatory Compliance & Transport
When preparing the manifest for your Environmental Health & Safety (EHS) department or

external contractor:

DOT Shipping Name (if transporting pure): Toxic solids, organic, n.o.s. (4-Chloro-5,8-
dimethoxy-3-methylquinoline).[1]

UN Number: UN 2811 (Generic for toxic organic solids).[1]

Packing Group: III (Minor Danger) or II (Medium Danger) - Default to II for research samples

to ensure robust packaging.[1]

EPA Waste Code: Not specifically listed (P or U list).[1] Determination is usually D001

(Ignitable, if in solvent) or Non-RCRA Regulated Hazardous Waste (unless TCLP testing

proves toxicity characteristics, but standard lab protocol dictates management as

hazardous).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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